1-(tetrahydro-2H-thiopyran-4-yl)-4-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)-1,4-diazepane

• IUPAC Name: 1-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)-4-(thian-4-yl)-1,4-diazepane
• InChI: InChI=1S/C20H30N2O2S2/c23-26(24,20-7-6-17-4-1-2-5-18(17)16-20)22-11-3-10-21(12-13-22)19-8-14-25-15-9-19/h6-7,16,19H,1-5,8-15H2
• InChI Key: IQQNJJVOHKZSPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)N3CCCN(CC3)C4CCSCC4
• Molecular Formula: C20H30N2O2S2
• Molecular Weight: 394.6 g/mol

Description

1-(tetrahydro-2H-thiopyran-4-yl)-4-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C20H30N2O2S2 and its molecular weight is 394.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Reactions

• Ugi Multicomponent Reaction Synthesis : A study described a two-step approach to synthesize diazepane or diazocane systems, utilizing a Ugi multicomponent reaction followed by a Mitsunobu cyclization or sulfuryl diimidazole cyclization. This method is efficient for creating 1-sulfonyl tetrahydrobenzo[e]-1,4-diazepin-1-ones and aliphatic 1-sulfonyl 1,4-diazepan-5-ones (Banfi et al., 2007).

• Photolysis and Thermolysis of Diazodihydronaphthalenones : Research on the photolysis and thermolysis of certain diazodihydronaphthalenones in cyclic ethers revealed various products, highlighting the versatility and reactivity of these compounds under different conditions (Zhang et al., 2002).

Catalytic and Chemical Properties

• Rhodium-Catalyzed C-C Bond Activation : A study explored rhodium-catalyzed and substrate-controlled selective C-C bond activation in benzyl sulfonamide/alcohol-tethered alkylidenecyclopropanes. This process is significant for producing common organic structural units like benzo[c]azepine/oxepines and dihydronaphthalen-1-amines (Chen et al., 2016).

• Sulfhydryl-Directed Iridium-Catalyzed C-H/Diazo Coupling : This research developed a method for sulfhydryl-directed iridium-catalyzed C-H/diazo coupling and tandem annulation of naphthalene-1-thiols. The transformation provides a synthetic route for widely used naphtho[1,8-bc]thiopyran derivatives (Yan et al., 2019).